Cas no 128893-49-2 (4-(2-oxocyclopentyl)butanenitrile)

• Product Name: 4-(2-oxocyclopentyl)butanenitrile
• CAS No: 128893-49-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD24690404
• CID: 897940
• Update Time: 2025-06-08

4-(2-oxocyclopentyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopentanebutanenitrile, 2-oxo- (9CI)
• 4-(2-oxocyclopentyl)butanenitrile

• MDL： MFCD24690404
• Inchi： 1S/C9H13NO/c10-7-2-1-4-8-5-3-6-9(8)11/h8H,1-6H2
• InChI Key： CPQVALOVUFCZAE-UHFFFAOYSA-N
• SMILES： C1(CCCC#N)CCCC1=O

Computed Properties

• Exact Mass: 151.09979

Experimental Properties

• PSA: 40.86

Additional information on 4-(2-oxocyclopentyl)butanenitrile

Introduction to 4-(2-Oxocyclopentyl)Butanenitrile (CAS No. 128893-49-2)

4-(2-Oxocyclopentyl)butanenitrile, also known by its CAS registry number CAS No. 128893-49-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has been the subject of extensive research due to its potential applications in drug development and material science. The compound is characterized by a cyclopentane ring substituted with a ketone group at the 2-position and a nitrile group attached to a butane chain at the 4-position.

The structural features of 4-(2-Oxocyclopentyl)butanenitrile make it a versatile building block in organic synthesis. The cyclopentane ring provides rigidity, while the nitrile group offers reactivity, making it amenable to various transformations. Recent studies have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable advancements involving CAS No. 128893-49-2 is its application in the creation of novel antibiotics. Researchers have utilized this compound as a precursor to develop molecules that target bacterial enzymes, demonstrating potent antimicrobial activity against drug-resistant strains. These findings underscore the importance of 4-(2-Oxocyclopentyl)butanenitrile in addressing the global challenge of antibiotic resistance.

In addition to its pharmacological applications, 4-(2-Oxocyclopentyl)butanenitrile has also found utility in materials science. Its ability to undergo polymerization under specific conditions has led to the development of high-performance polymers with applications in electronics and biodegradable materials. This dual functionality highlights the compound's versatility across multiple disciplines.

The synthesis of CAS No. 128893-49-2 has been optimized through green chemistry approaches, reducing environmental impact and enhancing production efficiency. Recent methodologies have employed catalytic systems that minimize waste and energy consumption, aligning with sustainable chemical practices.

In conclusion, 4-(2-Oxocyclopentyl)butanenitrile, identified by its CAS number CAS No. 128893-49-2, stands as a pivotal compound in contemporary chemical research. Its structural versatility, combined with cutting-edge applications in pharmacology and materials science, positions it as a key player in advancing both therapeutic innovations and sustainable technologies.